Cas no 7627-48-7 (Pyrimidine, 2,4-dichloro-5-[(methylthio)methyl]-)

• Product Name: Pyrimidine, 2,4-dichloro-5-[(methylthio)methyl]-
• CAS No: 7627-48-7
• MF: C₆H₆Cl₂N₂S
• MW: 209.096237659454
• CID: 538084
• PubChem ID: 71403585
• Update Time: 2025-04-19

Pyrimidine, 2,4-dichloro-5-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4-dichloro-5-[(methylthio)methyl]-
• 2,4-dichloro-5-(methylsulfanylmethyl)pyrimidine
• 7627-48-7
• DTXSID80824483
• SCHEMBL24046195
• 2,4-Dichloro-5-[(methylsulfanyl)methyl]pyrimidine

• Inchi： 1S/C6H6Cl2N2S/c1-11-3-4-2-9-6(8)10-5(4)7/h2H,3H2,1H3
• InChI Key： OTXRWBBCXUQRIC-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)CSC

Computed Properties

• Exact Mass: 207.96308
• Monoisotopic Mass: 207.9628748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines